Cas no 10242-13-4 (2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-)
10242-13-4 structure
Product Name:2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-
- 2-Oxo-6-methyl-2H-1-benzopyran-3-carboxylic acid
- 6-methyl-2-oxochromene-3-carboxylic acid
- 6-Methyl-2-oxo-2H-chromene-3-carboxylic acid
- 6-methyl-2-oxo-2H-chromene-3-carboxylicacid
- CHEMBL577123
- PD182973
- 6-Methyl-2-oxo-2H-1-benzopyran-3-carboxylic acid
- SH8
- 6-methyl-2-oxidanylidene-chromene-3-carboxylic acid
- MFCD01662452
- SCHEMBL2808135
- AKOS002679479
- SH7
- LFW
- 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID, 6-METHYL-2-OXO-
- F3165-0705
- BRN 0172386
- DTXSID00145066
- SY301814
- HMS1622M11
- VU0511228-1
- 5-18-08-00343 (Beilstein Handbook Reference)
- FJICLQQBBFWGMZ-UHFFFAOYSA-N
- 10242-13-4
- BDBM50303488
-
- Inchi： 1S/C11H8O4/c1-6-2-3-9-7(4-6)5-8(10(12)13)11(14)15-9/h2-5H,1H3,(H,12,13)
- InChI Key： FJICLQQBBFWGMZ-UHFFFAOYSA-N
- SMILES： O1C(C(C(=O)O)=CC2C=C(C)C=CC1=2)=O
Computed Properties
- Exact Mass: 204.04224
- Monoisotopic Mass: 204.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.421
- Boiling Point: 395.7°Cat760mmHg
- Flash Point: 161.4°C
- Refractive Index: 1.623
- PSA: 63.6
- LogP: 1.79960
2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284647-5g |
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid |
10242-13-4 | 95% | 5g |
$830 | 2021-06-17 | |
| Chemenu | CM284647-1g |
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid |
10242-13-4 | 95% | 1g |
$326 | 2023-02-19 | |
| Alichem | A449043089-1g |
6-Methyl-2-oxo-2h-chromene-3-carboxylic acid |
10242-13-4 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Ambeed | A379795-5g |
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid |
10242-13-4 | 95% | 5g |
$685.0 | 2025-02-24 | |
| Ambeed | A379795-100mg |
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid |
10242-13-4 | 95% | 100mg |
$43.0 | 2025-02-24 | |
| Ambeed | A379795-250mg |
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid |
10242-13-4 | 95% | 250mg |
$73.0 | 2025-02-24 | |
| Ambeed | A379795-1g |
6-Methyl-2-oxo-2H-chromene-3-carboxylic acid |
10242-13-4 | 95% | 1g |
$196.0 | 2025-02-24 | |
| 1PlusChem | 1P0007W1-100mg |
2H-1-Benzopyran-3-carboxylic acid, 6-methyl-2-oxo- |
10242-13-4 | 95% | 100mg |
$39.00 | 2023-12-27 | |
| 1PlusChem | 1P0007W1-250mg |
2H-1-Benzopyran-3-carboxylic acid, 6-methyl-2-oxo- |
10242-13-4 | 95% | 250mg |
$66.00 | 2023-12-27 | |
| 1PlusChem | 1P0007W1-1g |
2H-1-Benzopyran-3-carboxylic acid, 6-methyl-2-oxo- |
10242-13-4 | 95% | 1g |
$178.00 | 2023-12-27 |
2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo- Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
10242-13-4 (2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-) Related Products
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